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Compound of Interest

Compound Name: 1,4-Diethynylbenzene

Cat. No.: B7766942

An In-depth Technical Guide to the Health and Safety of 1,4-Diethynylbenzene

This guide provides comprehensive health and safety information for 1,4-Diethynylbenzene,
tailored for researchers, scientists, and professionals in drug development. Due to the limited
availability of direct toxicological studies on this specific compound, this document synthesizes
information from Safety Data Sheets (SDS), data on structurally related compounds, and
standardized experimental protocols. All information derived from analogous compounds or
generalized procedures is clearly indicated.

Chemical and Physical Properties

1,4-Diethynylbenzene is an organic compound with the chemical formula CioHe. It is a solid at
room temperature and is utilized in various research applications, including the development of
advanced sensor technologies, high-performance organic light-emitting diodes (OLEDs), and in
the study of mixed-valence metal complexes.[1]

Table 1: Physical and Chemical Properties of 1,4-Diethynylbenzene
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Property Value Source(s)
Molecular Formula CioHse [1112][3]
Molecular Weight 126.15 g/mol [11[2][3]
CAS Number 935-14-8 [1][21[3]

White to orange-brown
Appearance , [4]
crystalline powder

Melting Point 94-98 °C (literature) [1][5]
Boiling Point 182.8 °C (predicted) [61[7]
Flash Point 51.9 £ 16.7 °C (predicted) [7]
Storage Temperature 2-8°C [1][5][6]

Toxicological Data

Direct and comprehensive toxicological data for 1,4-Diethynylbenzene is limited. The primary
known hazard is skin sensitization.[1][2][8] The following table summarizes the available
guantitative data.

Table 2: Acute Toxicity of 1,4-Diethynylbenzene

Test Type Species Route Value Source(s)

LDso (Lethal

Mouse Unreported 4500 mg/kg [7]
Dose, 50%)

Note: The LDso value is sourced from the Registry of Toxic Effects of Chemical Substances
(RTECYS), referencing the journal "Gigiena Truda i Professional'nye Zabolevaniya." The
experimental details of this study are not readily available.

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
1,4-Diethynylbenzene is classified with the following hazards.
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Table 3: GHS Hazard Classification for 1,4-Diethynylbenzene

Hazard Class Hazard Statement Pictogram Signal Word
Skin Sensitization, H317: May cause an GHSO07 (Exclamation ]

7 , Warning
Category 1 allergic skin reaction. Mark)

Source(s):[1][2][5][8]

Precautionary Statements:[1][5][8]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P272: Contaminated work clothing should not be allowed out of the workplace.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

o P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.

o P362 + P364: Take off contaminated clothing and wash it before reuse.

e P501: Dispose of contents/container to an approved waste disposal plant.

Hypothetical Metabolic Pathway and Toxicological
Implications

No direct studies on the metabolism of 1,4-diethynylbenzene were found. However, based on
the metabolism of the structurally similar compound 1,4-diethenylbenzene and general
principles of xenobiotic metabolism, a hypothetical pathway can be proposed. This pathway is
critical for understanding the potential mechanisms of toxicity.

The metabolism is likely initiated by Phase | oxidation reactions, primarily catalyzed by
cytochrome P450 enzymes in the liver.[9] The ethynyl groups are electron-rich and susceptible
to oxidation, potentially forming highly reactive intermediates such as epoxides. These
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electrophilic epoxides can covalently bind to cellular macromolecules like DNA and proteins,
leading to cytotoxicity and genotoxicity.

Subsequently, Phase Il conjugation reactions would detoxify these reactive intermediates. This
includes conjugation with glutathione (GSH), catalyzed by glutathione S-transferases (GSTs),
to form more water-soluble and excretable metabolites.[9] Other conjugation pathways, such
as glucuronidation, may also occur.

Click to download full resolution via product page

Caption: Hypothetical metabolic pathway of 1,4-diethynylbenzene.

Safe Handling and Personal Protective Equipment
(PPE)

Given its classification as a skin sensitizer and potential for uncharacterized toxicity, strict
adherence to safety protocols is mandatory.

Engineering Controls:

o Work with 1,4-diethynylbenzene should be conducted in a properly functioning chemical
fume hood to minimize inhalation of dust.[10]

o Ensure that safety showers and eyewash stations are readily accessible.[10]
Personal Protective Equipment (PPE):[1][5]
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

¢ Skin Protection:
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o Wear chemical-resistant gloves (e.g., nitrile, neoprene).

o Alab coat should be worn at all times.

o Respiratory Protection: For operations where dust may be generated and engineering
controls are insufficient, a NIOSH-approved N95 dust mask or higher-level respirator should
be used.[1][5]

Handling Practices:

Avoid contact with skin, eyes, and clothing.[9]

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[8]
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Safe Handling Workflow for Solid Hazardous Chemicals

1. Pre-Experiment Planning

. Gather Required PPE [ Prepare Work Area ]
/ KRV SIPE e SOPS/ QGIoves, Goggles, Lab Coat)) (Fume Hood, Spill Kit)

2. Chemical Handling

Weigh Solid in Fume Hood

Perform Experiment

3. Post-Experiment

Follow Spill Response Protocol

Decontaminate Work Surfaces

Segregate and Label Waste

Dispose of Waste
(Following Institutional Guidelines)

Remove PPE and Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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